Cas no 2092218-91-0 (1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one
• CAS No: 2092218-91-0
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6286146
• PubChem ID: 131453812
• Update Time: 2025-05-26

1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one
• 2092218-91-0
• EN300-1948792

• Inchi： 1S/C8H11F3O2/c9-8(10,11)7(12)5-6-3-1-2-4-13-6/h6H,1-5H2
• InChI Key： SLBLBEVEKKJHLS-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCCO1)=O)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one

Comprehensive Overview of 1,1,1-Trifluoro-3-(oxan-2-yl)propan-2-one (CAS No. 2092218-91-0)

1,1,1-Trifluoro-3-(oxan-2-yl)propan-2-one (CAS No. 2092218-91-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a tetrahydro-2H-pyran (oxane) ring in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are known to enhance metabolic stability and bioavailability.

The compound's CAS number 2092218-91-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its systematic name, 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one, reflects its IUPAC nomenclature, which is essential for academic and industrial communication. The oxan-2-yl moiety contributes to its solubility in polar solvents, while the trifluoroacetone segment imparts electrophilic reactivity, making it valuable for cross-coupling reactions and nucleophilic substitutions.

In recent years, the demand for fluorinated building blocks like 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one has surged, driven by trends in green chemistry and sustainable synthesis. A common search query, such as "fluorinated ketones in drug development", highlights the growing interest in this niche. The compound's stability under mild conditions aligns with the industry's shift toward low-energy synthetic routes, a topic frequently discussed in AI-driven chemical research platforms.

Another hot topic is the role of heterocyclic fluorinated compounds in catalysis and material science. The oxane ring in 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one offers a rigid scaffold for designing ligands or functional materials, addressing queries like "applications of fluorinated heterocycles". Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for high-throughput screening.

From a commercial perspective, suppliers often list this compound under keywords such as "high-purity fluorinated ketone" or "CAS 2092218-91-0 for research", catering to laboratories focused on medicinal chemistry and crop protection. Analytical data, including NMR and HPLC profiles, are frequently requested to ensure quality, reflecting the compound's niche yet critical role in advanced R&D. Its non-hazardous classification under standard safety protocols also makes it a preferred choice for academic labs and industrial pilot plants.

In summary, 1,1,1-trifluoro-3-(oxan-2-yl)propan-2-one (CAS No. 2092218-91-0) exemplifies the intersection of fluorine chemistry and heterocyclic design, addressing contemporary challenges in life sciences and materials engineering. Its adaptability to modern synthetic methodologies and alignment with sustainability goals ensure its relevance in future innovations.